Cas no 2171516-45-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid
• CAS No: 2171516-45-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6419719
• PubChem ID: 165530664
• Update Time: 2025-07-22

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid
• EN300-1567655
• 2171516-45-1
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-2,2-dimethylbutanoic acid

• Inchi： 1S/C26H32N2O6/c1-16(33-4)22(23(29)27-14-13-26(2,3)24(30)31)28-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： MIIKAAKOOXVXGI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)(C)C)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid (CAS No. 2171516-45-1)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171516-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenyl moiety, amino acid derivatives, and methoxy functional groups. The intricate arrangement of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications in drug discovery and therapeutic development.

The molecular structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid consists of a backbone that combines elements of both amino acids and fatty acids, with the fluorenyl group serving as a key pharmacophore. The presence of the methoxycarbonyl group enhances the compound's solubility and stability, while the dimethylbutanoic acid moiety contributes to its lipophilicity. These characteristics make it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene derivatives due to their favorable photophysical properties and biological activity. The fluorenyl group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid not only serves as a structural anchor but also potentially influences the compound's interaction with biological targets. This has led to its exploration in various therapeutic contexts, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a precursor for peptide mimetics. The combination of an amino group and a carboxylic acid group allows for facile coupling with other biomolecules, enabling the synthesis of peptidomimetics that can modulate biological pathways without the inherent limitations of natural peptides. This approach has been particularly valuable in the development of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases.

Recent studies have highlighted the role of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid in modulating enzyme activity. Specifically, researchers have investigated its interactions with metalloproteinases, which are enzymes involved in various physiological processes, including tissue remodeling and tumor progression. The fluorenyl moiety has been shown to enhance binding affinity and selectivity, making this compound a potent tool for studying enzyme mechanisms and developing novel inhibitors.

The methoxy functional groups present in the molecule contribute to its metabolic stability, which is a crucial factor in drug design. By incorporating these groups strategically into the molecular framework, chemists can improve the compound's pharmacokinetic profile, ensuring longer half-life and more consistent therapeutic effects. This has significant implications for clinical applications where sustained drug delivery is essential.

In addition to its enzymatic interactions, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2,2-dimethylbutanoic acid has shown promise as an imaging agent. The fluorenyl group exhibits strong fluorescence properties when excited by UV light, allowing for high-resolution imaging techniques such as fluorescence microscopy and flow cytometry. This capability has been leveraged in diagnostic assays to detect specific biomarkers associated with diseases like cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the protection-deprotection strategies for the amino and carboxylic acid groups, as well as the introduction of the fluorenyl moiety via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have made it possible to produce 4-2-( {(9H-fluorenine - 9 - ylmethoxycarbonyl}) amino) - 3 - methoxybutanamido - 2 , 2 - dimethylbutanoic acid on a scalable basis, facilitating further research and development.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as materials science and biotechnology. For instance, its fluorescence properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Additionally, its ability to interact with biological molecules opens up possibilities for biosensors and biofunctional materials that can be used in environmental monitoring and medical diagnostics.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4 - 2 - ({( 9 H - fluoreneine - 9 - ylmethoxycarbonyl }) amino ) - 3 - methoxybutanamido - 2 , 2 - dimethylbutanoic acid ( CAS No . 2171516 - 45 - 1 ) are expected to play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing therapies.